Cas no 331647-04-2 (8-bromo-2-chloro-3,4-dihydroquinazolin-4-one)

• Product Name: 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one
• CAS No: 331647-04-2
• MF: C₈H₄BrClN₂O
• MW: 259.487
• MDL: MFCD11858287
• CID: 2093471
• PubChem ID: 135742257
• Update Time: 2025-06-12

8-bromo-2-chloro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2-chloroquinazolin-4(3H)-one
• 2-Chloro-8-bromoquinazolin-4(3H)-one
• 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one
• CS-0044998
• SY106303
• 331647-04-2
• DS-9544
• EN300-645280
• MFCD11858287
• 8-BROMO-2-CHLORO-3H-QUINAZOLIN-4-ONE
• SCHEMBL5753222
• AKOS025287364
• DB-170486
• SCHEMBL15228758
• 8-bromo-2-chloro-1H-quinazolin-4-one
• JSFQZYFLOYNXQM-UHFFFAOYSA-N
• F11678
• 8-bromo-2-chloroquinazolin-4-ol

• MDL： MFCD11858287
• Inchi： InChI=1S/C8H4BrClN2O/c9-5-3-1-2-4-6(5)11-8(10)12-7(4)13/h1-3H,(H,11,12,13)
• InChI Key： JSFQZYFLOYNXQM-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(Br)C=CC=C2C(=O)N1

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Boiling Point: 370°C at 760 mmHg

8-bromo-2-chloro-3,4-dihydroquinazolin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one

Professional Introduction to 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one (CAS No. 331647-04-2)

8-bromo-2-chloro-3,4-dihydroquinazolin-4-one is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 331647-04-2, belongs to the quinazoline derivatives, a class of molecules known for their diverse biological activities. Quinazoline scaffolds have been extensively studied due to their potential as pharmacophores in the development of drugs targeting various diseases, including cancer, inflammation, and infectious disorders.

The structural features of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one make it a versatile intermediate in synthetic chemistry. The presence of both bromo and chloro substituents on the quinazoline ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties have made it a valuable building block in the synthesis of more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focused on quinazoline derivatives as potential therapeutic agents. The quinazoline core is found in several FDA-approved drugs, such as ganciclovir and topotecan, which are used to treat viral infections and cancer, respectively. The interest in this class of compounds stems from their ability to modulate various biological pathways, including kinase inhibition and DNA intercalation.

One of the most compelling aspects of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By inhibiting specific kinases, quinazoline-based drugs can disrupt aberrant signaling networks and restore normal cellular function. The bromo and chloro substituents on this compound provide handles for further derivatization, enabling the design of kinase inhibitors with high specificity and potency.

Recent studies have highlighted the potential of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one as a precursor in the synthesis of novel anticancer agents. Researchers have demonstrated that by modifying the substituents on the quinazoline ring, it is possible to generate compounds with enhanced cytotoxicity against various cancer cell lines. For instance, derivatives of this compound have shown promising activity against breast cancer, leukemia, and melanoma cells in preclinical studies. These findings underscore the importance of quinazoline derivatives as candidates for further development into new cancer therapeutics.

The synthesis of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one typically involves multi-step organic reactions starting from readily available precursors. The bromination and chlorination steps are critical in introducing the reactive substituents that enhance its utility as a synthetic intermediate. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to achieve high yields and purity of the final product.

The pharmacological profile of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one has been extensively evaluated in vitro and in vivo. Initial studies have revealed that this compound exhibits inhibitory activity against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are implicated in tumor growth and angiogenesis, making them attractive targets for anticancer therapy. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production and immune cell function.

The potential therapeutic applications of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one extend beyond oncology. Emerging evidence suggests that it may also be effective against infectious diseases caused by viruses and bacteria. Quinazoline derivatives have demonstrated broad-spectrum antimicrobial activity by interfering with essential bacterial enzymes or viral replication mechanisms. This makes them promising candidates for developing novel antibiotics or antiviral drugs to combat drug-resistant pathogens.

The chemical stability and solubility profile of 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one are important considerations for its pharmaceutical applications. Studies have shown that this compound can be stored under controlled conditions without significant degradation over time. Its solubility in common organic solvents also facilitates its use in formulation development for various delivery systems.

Future research directions for 8-bromo-2-chloro-3,4-dihydroquinazolin-4-one include exploring its mechanism of action at a molecular level and optimizing its pharmacokinetic properties. By understanding how this compound interacts with biological targets at the atomic level, researchers can design more effective derivatives with improved efficacy and reduced side effects. Additionally, computational modeling techniques are being employed to predict the binding affinity of quinazoline derivatives to target proteins.

In conclusion,8-bromo-2-chloro-3,4-dihydroquinazolin-4-one (CAS No. 331647-04) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. The growing body of research on quinazoline derivatives underscores their importance as therapeutic agents for treating cancer、inflammation、and infectious diseases。 As our understanding of these compounds evolves，so too will their applications in medicine，offering hope for new treatments that improve human health worldwide。